Cas no 631902-13-1 (2-Propenoic acid, 3-(5-pyrimidinyl)-, ethyl ester, (2E)-)

• Product Name: 2-Propenoic acid, 3-(5-pyrimidinyl)-, ethyl ester, (2E)-
• CAS No: 631902-13-1
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 1647347
• PubChem ID: 14342234
• Update Time: 2025-04-21

2-Propenoic acid, 3-(5-pyrimidinyl)-, ethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(5-pyrimidinyl)-, ethyl ester, (2E)-
• Ethyl 3-(pyrimidin-5-yl)acrylate
• (E)-Ethyl-3-(pyrimidin-5-yl)acrylate
• ETHYL (2E)-3-PYRIMIDIN-5-YLACRYLATE
• XOGWCENJCSUMFM-ONEGZZNKSA-N
• Ethyl(E)-3-(pyrimidin-5-yl)acrylate
• (E)-ETHYL 3-(PYRIMIDIN-5-YL)ACRYLATE
• ethyl (E)-3-pyrimidin-5-ylprop-2-enoate
• SCHEMBL563578
• SCHEMBL563576
• 3-Pyrimidin-5-yl-acrylic acid ethyl ester
• G77185
• Ethyl (E)-3-(pyrimidin-5-yl)acrylate
• AKOS006314116
• 631902-13-1

• Inchi： 1S/C9H10N2O2/c1-2-13-9(12)4-3-8-5-10-7-11-6-8/h3-7H,2H2,1H3/b4-3+
• InChI Key： XOGWCENJCSUMFM-ONEGZZNKSA-N
• SMILES： O(C(/C=C/C1=CN=CN=C1)=O)CC

Computed Properties

• Exact Mass: 178.0743
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• PSA: 52.08